Cas no 1350556-83-0 (Cy3.5 diacid)

• Product name: Cy3.5 diacid
• CAS No: 1350556-83-0
• MF: C₄₃H₄₉BrN₂O₄
• MW: 737.764171361923
• CID: 4586411

Cy3.5 diacid Chemical and Physical Properties

Names and Identifiers

• Cy3.5 diacid
• 3-(5-Carboxypentyl)-2-(3-(3-(5-carboxypentyl)-1,1-dimethyl-1H-benzo[e]indol-2(3H)-ylidene)prop-1-en-1-yl)-1,1-dimethyl-1H-benzo[e]indol-3-ium bromide

• Inchi： 1S/C43H48N2O4.BrH/c1-42(2)36(44(28-13-5-7-22-38(46)47)34-26-24-30-16-9-11-18-32(30)40(34)42)20-15-21-37-43(3,4)41-33-19-12-10-17-31(33)25-27-35(41)45(37)29-14-6-8-23-39(48)49;/h9-12,15-21,24-27H,5-8,13-14,22-23,28-29H2,1-4H3,(H-,46,47,48,49);1H
• InChI Key： SODFRGDRIXXRJC-UHFFFAOYSA-N
• SMILES： [Br-].OC(CCCCC[N+]1C2C=CC3C=CC=CC=3C=2C(C)(C)C=1/C=C/C=C1\C(C)(C)C2C3C=CC=CC=3C=CC=2N\1CCCCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 1180
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Cy3.5 diacid

Cy3.5 Diacid: A Comprehensive Overview

Cy3.5 diacid, also known as 1,1'-dioctadecyl-3,3,3'-trimethylindocarbocyanine, is a fluorescent dye with the CAS number 1350556-83-0. This compound has gained significant attention in the fields of biological imaging, fluorescence microscopy, and analytical chemistry. Its unique properties make it an invaluable tool for researchers studying cellular processes, molecular interactions, and diagnostic applications.

The structure of Cy3.5 diacid consists of a hydrophobic indocarbocyanine core with two octadecyl side chains, which enhance its solubility in organic solvents and compatibility with lipid membranes. This feature makes it particularly useful for labeling cell membranes and tracking lipid dynamics in living cells. Recent studies have demonstrated its ability to penetrate cellular membranes without causing significant disruption, making it a preferred choice for long-term live-cell imaging experiments.

One of the most notable advancements involving Cy3.5 diacid is its application in super-resolution microscopy techniques such as stimulated emission depletion (STED) and PALM (Photoactivated Localization Microscopy). These techniques require dyes with high photostability and minimal phototoxicity, both of which are attributes of Cy3.5 diacid. Researchers have successfully utilized this dye to achieve nanoscale resolution images of cellular structures, providing unprecedented insights into the spatial organization of biomolecules.

In addition to its imaging applications, Cy3.5 diacid has been employed in the development of biosensors for detecting specific analytes such as pH changes, metal ions, and enzymatic activities. Its fluorescence properties can be modulated by environmental factors, making it a versatile tool for sensing applications. Recent research has focused on enhancing its sensitivity and selectivity through chemical modifications, such as conjugation with functional groups or incorporation into nanomaterials like quantum dots or graphene oxide.

The synthesis of Cy3.5 diacid involves a multi-step process that includes the preparation of the indocarbocyanine core followed by the introduction of octadecyl side chains via alkylation reactions. This process requires precise control over reaction conditions to ensure high purity and consistency in the final product. Advances in synthetic chemistry have enabled the production of this compound on a larger scale while maintaining its optical properties.

Cy3.5 diacid has also found applications in therapeutic drug delivery systems due to its ability to serve as both a diagnostic and therapeutic agent (theranostic). By conjugating this dye with drugs or targeting ligands, researchers have developed targeted delivery systems that allow for real-time monitoring of drug distribution and efficacy within the body.

In conclusion, Cy3.5 diacid is a versatile fluorescent dye with a wide range of applications in both basic research and clinical settings. Its unique properties, combined with ongoing advancements in fluorescence imaging and sensing technologies, ensure that it will remain an essential tool for researchers in the foreseeable future.